4-bromo-N'-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide

• Molecular Formula: C23H27BrN2O2
• Molecular Weight: 443.4 g/mol
• IUPAC Name: N'-(4-bromobenzoyl)-4-(4-propylcyclohexyl)benzohydrazide
• InChI: InChI=1S/C23H27BrN2O2/c1-2-3-16-4-6-17(7-5-16)18-8-10-19(11-9-18)22(27)25-26-23(28)20-12-14-21(24)15-13-20/h8-17H,2-7H2,1H3,(H,25,27)(H,26,28)
• InChI Key: HRDNDBRFZLFNJW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)NNC(=O)C3=CC=C(C=C3)Br

Description

4-bromo-N’-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide is an organic compound with a complex structure that includes a bromine atom, a propylcyclohexyl group, and a benzohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N’-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide typically involves multiple steps. One common method includes the following steps:

Formation of Propylcyclohexyl Group: The propylcyclohexyl group is introduced through a Friedel-Crafts alkylation reaction, using propyl chloride and aluminum chloride as a catalyst.

Hydrazide Formation: The final step involves the reaction of the brominated and alkylated benzene derivative with hydrazine hydrate to form the benzohydrazide moiety.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N’-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, forming new carbon-carbon bonds.

Common Reagents and Conditions

N-bromosuccinimide (NBS): Used for bromination reactions.

Propyl chloride and aluminum chloride: Used in Friedel-Crafts alkylation.

Hydrazine hydrate: Used for forming the hydrazide moiety.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution of the bromine atom can yield various substituted derivatives, while coupling reactions can produce complex organic molecules with extended carbon chains .

Scientific Research Applications

4-bromo-N’-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and in the development of new materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-bromo-N’-{[4-(4-propylcyclohexyl)phenyl]carbonyl}benzohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-Bromo-4-(trans-4-propylcyclohexyl)benzene: Shares a similar structure but lacks the benzohydrazide moiety.

4-[(4-Bromophenyl)sulfonyl]benzoyl-L-valine: Contains a bromophenyl group but has different functional groups and applications.

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research .